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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical
specifications of Diethyl sec-butylethylmalonate, a key intermediate in pharmaceutical
synthesis. The document outlines key suppliers, their product specifications, and detailed
experimental protocols for its synthesis.

Commercial Suppliers and Product Specifications

Diethyl sec-butylethylmalonate is available from a range of chemical suppliers, catering to
research and development as well as larger-scale production needs. The purity of the
commercially available product typically ranges from 95% to over 97%, as determined by Gas
Chromatography (GC). Below is a summary of prominent suppliers and their listed
specifications. It is important to note that while general purity is often listed, detailed impurity
profiles are typically found in lot-specific Certificates of Analysis (CoA), which are available
upon request from the suppliers.
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Physicochemical Properties

Property Value Source
Appearance Colorless Liquid [4]
Boiling Point 110-114°C at 18 mmHg [6]
Density ~0.98 g/cm? [6]
Refractive Index 1.4230-1.4260 [6]

2-8°C recommended by some
Storage Temperature
sources

[6]

Solubilit Slightly soluble in Chloroform
olubili
Y and sparingly in Methanol.

[6]

Experimental Protocols

A detailed and reliable experimental protocol for the synthesis of Diethyl sec-butylmalonate is

provided by Organic Syntheses, a reputable source for organic chemistry procedures.

Synthesis of Diethyl sec-butylmalonate

This procedure details the alkylation of diethyl malonate with sec-butyl bromide.

Materials:

o Absolute Ethanol

e Sodium

o Diethyl malonate
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e sec-Butyl bromide

Procedure:

In a 2-liter three-necked round-bottomed flask equipped with a long, wide-bore reflux
condenser, 700 ml of absolute ethanol is placed.[7]

o To the ethanol, 35 g (1.52 gram atoms) of sodium, cut into suitably sized pieces, is added.[7]
e Once all the sodium has reacted, the flask is heated on a steam cone.[7]
e 250 g (1.56 moles) of diethyl malonate is added in a steady stream with stirring.[7]

» Following the addition of the ester, 210 g (1.53 moles) of sec-butyl bromide is added at a rate
that maintains reflux due to the heat of the reaction.[7]

e The reaction mixture is then stirred and refluxed for 48 hours.[7]

 After the reflux period, the condenser is arranged for downward distillation, and the ethanol
is removed by distillation.[7]

The resulting product is Diethyl sec-butylmalonate. Further purification can be achieved by
vacuum distillation.

Logical Relationships and Workflows

The following diagrams illustrate the synthesis pathway and the general experimental workflow
for producing Diethyl sec-butylmalonate.
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Synthesis of Diethyl sec-butylethylmalonate
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Synthesis Pathway for Diethyl sec-butylethylmalonate

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b054290?utm_src=pdf-body-img
https://www.benchchem.com/product/b054290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Diethyl sec-butylethylmalonate Synthesis
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Final Product: Diethyl sec-butylethylmalonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sourcing and Technical Guide for Diethyl
sec-Butylethylmalonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054290#commercial-suppliers-of-diethyl-sec-
butylethylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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